Cas no 730951-45-8 (4-(3,4-Dimethyl-phenyl)-1-phenyl-1H-imidazole-2-thiol)

• Product Name: 4-(3,4-Dimethyl-phenyl)-1-phenyl-1H-imidazole-2-thiol
• CAS No: 730951-45-8
• MF: C₁₇H₁₆N₂S
• MW: 280.387342453003
• CID: 3106102
• PubChem ID: 3853692
• Update Time: 2025-04-21

4-(3,4-Dimethyl-phenyl)-1-phenyl-1H-imidazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-Dimethyl-phenyl)-1-phenyl-1H-imidazole-2-thiol
• cid_3853692
• CHEMBL1582137
• BDBM64178
• 4-(3,4-dimethylphenyl)-1-phenyl-1H-imidazole-2-thiol
• 5-(3,4-dimethylphenyl)-3-phenyl-1H-imidazole-2-thione
• EN300-06598
• AB00721564-01
• Z56943804
• AKOS034467322
• 4-(3,4-dimethylphenyl)-1-phenyl-4-imidazoline-2-thione
• DTXSID301322432
• CS-0220413
• SMR000589309
• MLS001177405
• 4-(3,4-dimethylphenyl)-1-phenyl-3H-imidazole-2-thione
• HMS2853E23
• 730951-45-8

• Inchi： 1S/C17H16N2S/c1-12-8-9-14(10-13(12)2)16-11-19(17(20)18-16)15-6-4-3-5-7-15/h3-11H,1-2H3,(H,18,20)
• InChI Key： UXIXDRDSHJKFSV-UHFFFAOYSA-N
• SMILES： S=C1NC(=CN1C1C=CC=CC=1)C1=CC=C(C)C(C)=C1

Computed Properties

• Exact Mass: 280.10341969Da
• Monoisotopic Mass: 280.10341969Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 47.4Ų